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Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028 Get Quote

Essential Safety and Handling Guide for
Dimethyl Trithiocarbonate
This guide provides immediate safety, handling, and disposal protocols for Dimethyl
trithiocarbonate (CAS No. 2314-48-9). It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling Dimethyl trithiocarbonate, a comprehensive approach to personal safety is

crucial. The following table summarizes the required personal protective equipment. The

specific type of equipment should be selected based on the concentration and quantity of the

substance being used at the workplace.[1]
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Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, neoprene, or nitrile

rubber) and protective,

impervious clothing.[1][2][3]

Gloves must comply with

Regulation (EU) 2016/425 and

the derived standard EN 374.

[1]

Respiratory Protection

Generally not required with

adequate ventilation. For

nuisance exposures or if

irritation occurs, use

NIOSH/MSHA-approved

respirators with OV/AG (US) or

ABEK (EU EN 14387)

cartridges.[1][2] For high

concentrations, a positive-

pressure supplied-air respirator

may be necessary.[2]

Operational Plan: Handling and Storage
1. Preparation and Handling:

Ventilation: Always handle Dimethyl trithiocarbonate in a well-ventilated area, preferably

within a chemical fume hood to manage its noxious odor and potential vapors.[2]

Personal Hygiene: Adhere to good industrial hygiene and safety practices.[2] Wash hands

thoroughly after handling and before eating, drinking, or smoking.

Avoid Contact: Take precautions to avoid contact with skin and eyes.[4] Do not inhale

vapors, mists, or gas.[1]
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2. Storage:

Conditions: Store in a cool, dry, and well-ventilated place at room temperature.[1][2]

Containers: Keep containers tightly closed.[1][2] If a container is opened, it must be carefully

resealed and kept upright to prevent leakage.[1]

Incompatibilities: Store away from strong oxidizing agents.[2]

3. Accidental Release Measures:

Containment: In case of a spill, prevent further leakage if it is safe to do so.[2] Do not allow

the product to enter drains.[1]

Cleanup: Absorb the spill with inert material and transfer it to a suitable, properly labeled,

and closed container for disposal.[1][2]

Ventilation: Ensure adequate ventilation in the affected area.[2]

Disposal Plan
Waste disposal must be conducted in strict accordance with all applicable federal, state, and

local regulations.[2]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1]

Contaminated Packaging: Do not reuse empty containers.[2] Contaminated packaging

should be handled and disposed of as the unused product itself.[1]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of Dimethyl
trithiocarbonate, from initial preparation to final disposal.
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1. Preparation

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

2. Handling

Work in a
Chemical Fume Hood 4. Spill Response

 If Spill Occurs

3. Storage

Store in Cool, Dry,
Well-Ventilated Area

Keep Container
Tightly Sealed

5. Disposal

Contain Spill &
Prevent Entry to Drains

Absorb with Inert Material
& Collect for Disposal

Dispose of Waste &
Contaminated Materials via
Licensed Disposal Company

Click to download full resolution via product page

Safe handling workflow for Dimethyl trithiocarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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